Cas no 22719-89-7 (Ethyl 3-nitrophenyl carbonate)

• Product Name: Ethyl 3-nitrophenyl carbonate
• CAS No: 22719-89-7
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 2836715
• PubChem ID: 71356879
• Update Time: 2025-04-21

Ethyl 3-nitrophenyl carbonate Chemical and Physical Properties

Names and Identifiers

• DTXSID10780982
• Ethyl 3-nitrophenyl carbonate
• 22719-89-7

• Inchi： 1S/C9H9NO5/c1-2-14-9(11)15-8-5-3-4-7(6-8)10(12)13/h3-6H,2H2,1H3
• InChI Key： YIGVFWSKHJXUEU-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807239Da
• Monoisotopic Mass: 211.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų